![molecular formula C7H3BrFNO B3039080 4-Bromo-1-fluoro-2-isocyanatobenzene CAS No. 956784-89-7](/img/structure/B3039080.png)
4-Bromo-1-fluoro-2-isocyanatobenzene
Overview
Description
4-Bromo-1-fluoro-2-isocyanatobenzene is a chemical compound with the molecular formula C7H3BrFNO and a molecular weight of 216.01 . It is a powder in physical form . The IUPAC name for this compound is 4-bromo-2-fluorophenylisocyanate .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation: FC1=C(C=CC(Br)=C1)N=C=O . This indicates that the molecule consists of a benzene ring with bromo, fluoro, and isocyanato substituents.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, bromofluorobenzenes are known to be used in the Suzuki-Miyaura coupling reaction to form carbon-carbon bonds . They can also form Grignard reagents used in the synthesis of 4-fluorophenyl containing compounds .It has a flash point of 113 . The storage temperature is -10 .
Scientific Research Applications
Electrolyte Additives for Lithium-Ion Batteries
Compounds similar to 4-Bromo-1-fluoro-2-isocyanatobenzene have been explored as novel bi-functional electrolyte additives for lithium-ion batteries. These additives can electrochemically polymerize to form a protective film on the electrode surface, enhancing the thermal stability and safety of lithium-ion batteries by providing overcharge protection and fire retardancy, without compromising their normal cycling performance (Zhang Qian-y, 2014).
Synthesis of Heterocycles
Research has demonstrated the utility of halogenated benzene derivatives in the synthesis of complex heterocyclic compounds. For instance, an efficient synthesis of 3-alkyl-3,4-dihydro-4-thioxobenzoquinazolin-2(1H)-ones from 1-bromo-2-fluorobenzenes has been reported, showcasing the versatility of such compounds in organic synthesis (K. Kobayashi, T. Komatsu, Y. Yokoi, H. Konishi, 2011).
Intermediate for Pharmaceutical Synthesis
Certain bromo-fluorobenzene compounds serve as key intermediates in the synthesis of pharmaceuticals, such as non-steroidal anti-inflammatory drugs. These intermediates are crucial for the large-scale production of active pharmaceutical ingredients, demonstrating the importance of halogenated aromatics in medicinal chemistry (Yanan Qiu, Haining Gu, Pengfei Zhang, Wei-Ming Xu, 2009).
Photofragment Spectroscopy
Halogenated benzenes, including bromo-fluorobenzene variants, have been used in photofragment spectroscopy studies to understand the dynamics of molecular dissociation processes. These studies provide insights into the effects of halogen substitution on the energy distribution and dissociation mechanisms of organic molecules (Xi-Bin Gu, Guanghan Wang, Jianhua Huang, Keli Han, G. He, N. Lou, 2001).
Safety and Hazards
This compound is considered hazardous. It has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements associated with this compound include H302, H312, H315, H319, H332, and H335 . These indicate that the compound may be harmful if swallowed or inhaled, may cause skin or eye irritation, and may cause respiratory irritation .
Mechanism of Action
Target of Action
Isocyanates in general are known to react with compounds containing active hydrogen atoms, such as water, alcohols, and amines .
Mode of Action
Isocyanates, including this compound, are electrophilic and can react with nucleophilic compounds . The bromo and fluoro groups on the benzene ring may influence the reactivity of the isocyanate group.
Biochemical Pathways
Isocyanates are known to participate in various chemical reactions, including the formation of ureas and carbamates .
Action Environment
The action, efficacy, and stability of 4-Bromo-1-fluoro-2-isocyanatobenzene can be influenced by various environmental factors . These can include temperature, pH, and the presence of other chemicals that can react with isocyanates.
properties
IUPAC Name |
4-bromo-1-fluoro-2-isocyanatobenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrFNO/c8-5-1-2-6(9)7(3-5)10-4-11/h1-3H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGZALBQBCCYHOW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)N=C=O)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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